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Compound of Interest

Compound Name: C25-140

Cat. No.: B15611908

Essential Safety and Handling Guide for C25-140

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
C25-140, a small-molecule inhibitor of the TRAF6-Ubc13 interaction. Adherence to these
procedures is essential for ensuring laboratory safety and maintaining experimental integrity.

C25-140 is a potent research compound that selectively inhibits the interaction between TNF
receptor-associated factor 6 (TRAF6) and ubiquitin-conjugating enzyme E2 N (Ubc13), playing
a critical role in modulating NF-kB signaling pathways.[1][2] Its use in preclinical models for
autoimmune diseases such as psoriasis and rheumatoid arthritis highlights its therapeutic
potential.[1] Due to its biological activity, proper handling and disposal are paramount to
minimize exposure and environmental impact.

Personal Protective Equipment (PPE) and
Engineering Controls

The following table summarizes the recommended personal protective equipment and
engineering controls for handling C25-140 in various laboratory settings.
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Operation

Engineering Controls

Required PPE

Notes

Weighing and
Aliquoting (Solid

Form)

Certified Chemical

Fume Hood

- Nitrile Gloves- Safety
Goggles- Lab Coat-
N95 Respirator

To prevent inhalation

of fine particles.

Solution Preparation
(e.g., in DMSO)

Certified Chemical

Fume Hood

- Nitrile Gloves- Safety
Goggles- Lab Coat

Ensure adequate

ventilation.

Cell Culture and In

Vitro Assays

Biosafety Cabinet
(BSC)

- Nitrile Gloves- Lab
Coat

Standard sterile
technique should be

followed.

In Vivo Administration

Ventilated Cage
Changing Station (if
applicable)

- Nitrile Gloves- Lab

Coat- Safety Glasses

Handle animals with
care to avoid bites or

scratches.

Waste Disposal

Designated
Hazardous Waste

Accumulation Area

- Nitrile Gloves- Safety
Goggles- Lab Coat

Follow institutional
EHS guidelines.[3][4]

Experimental Protocols: Handling and Preparation

of C25-140

1. Reconstitution of Lyophilized C25-140

o Objective: To prepare a stock solution of C25-140 for experimental use.

o Materials:

o Lyophilized C25-140 powder

o Anhydrous dimethyl sulfoxide (DMSO)

o Sterile, conical-bottom polypropylene tubes

o Calibrated micropipettes and sterile, filtered pipette tips

e Procedure:
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o Before opening, centrifuge the vial of lyophilized C25-140 at a low speed to ensure all
powder is at the bottom.

o Perform all subsequent steps in a certified chemical fume hood.

o Carefully open the vial.

o Add the calculated volume of DMSO to the vial to achieve the desired stock concentration
(e.g., 10 mM).

o Recap the vial and vortex gently until the powder is completely dissolved.

o Aliquot the stock solution into smaller, single-use volumes in sterile polypropylene tubes to
avoid repeated freeze-thaw cycles.

o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.[3]

o Store the stock solution aliquots at -20°C or -80°C as recommended by the supplier.

2. Preparation of Working Solutions for In Vitro Assays

e Objective: To dilute the C25-140 stock solution to the final working concentration for cell-
based experiments.

o Materials:

o C25-140 stock solution (e.g., 10 mM in DMSO)

o Appropriate cell culture medium or buffer

o Sterile microcentrifuge tubes or multi-well plates

e Procedure:

o Thaw an aliquot of the C25-140 stock solution at room temperature.
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o In a sterile environment (e.g., a biosafety cabinet), perform a serial dilution of the stock
solution in the appropriate cell culture medium or buffer to achieve the desired final
concentration.

o Ensure the final concentration of DMSO in the culture medium is consistent across all
experimental conditions and does not exceed a level that is toxic to the cells (typically
<0.5%).

o Use the freshly prepared working solution immediately.
Operational and Disposal Plans
Storage:

« Solid Form: Store lyophilized C25-140 at the temperature specified by the supplier, typically
-20°C, in a desiccated environment.

¢ Stock Solutions: Store DMSO stock solutions in tightly sealed aliquots at -20°C or -80°C to
maintain stability and prevent degradation. Avoid repeated freeze-thaw cycles.

Waste Disposal:

Proper disposal of C25-140 and contaminated materials is critical to prevent environmental
contamination and ensure regulatory compliance.[3][4]
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Waste Type

Disposal Container

Disposal Procedure

Unused Solid C25-140

Labeled Hazardous Chemical

Waste Container

Collect in a sealed container
and dispose of through the
institution's Environmental
Health and Safety (EHS)
office.[4]

Unused Stock and Working

Solutions

Liquid Hazardous Chemical

Waste Container

Collect in a compatible, leak-
proof container. Do not pour
down the drain. Arrange for
pickup by the EHS office.[3]

Contaminated Labware

(pipette tips, tubes, gloves)

Solid Hazardous Chemical

Waste Container

Collect in a designated, lined
container. Seal the container
when full and arrange for
pickup by the EHS office.[3]

Contaminated Cell Culture
Media

Liquid Hazardous Chemical

Waste Container

Aspirate into a flask containing
a suitable disinfectant (e.g.,
10% bleach) and allow for an
appropriate contact time
before disposing as hazardous

liquid waste.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the signaling pathway inhibited by C25-140 and the general

experimental workflow for its use.
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Caption: TRAF6-Ubc13 Signaling Pathway Inhibition by C25-140.
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Caption: General Experimental Workflow for Handling C25-140.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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